Cas no 4171-69-1 (Benzyl 2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-b-D-glucopyranoside)

• Product Name: Benzyl 2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-b-D-glucopyranoside
• CAS No: 4171-69-1
• MF: C₃₆H₃₉NO₆
• MW: 581.697970628738
• CID: 1062529
• PubChem ID: 12903324
• Update Time: 2025-10-24

Benzyl 2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-β-D-glucopyranoside
• Benzyl 2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-α-D-glucopyranoside
• Phenylmethyl 2-(Acetylamino)-2-deoxy-3,4,6-tris-O-(phenylmethyl)-ss-D-glucopyranoside
• 4171-69-1
• Phenylmethyl 2-(Acetylamino)-2-deoxy-3,4,6-tris-O-(phenylmethyl)-beta-D-glucopyranoside
• Benzyl 2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-
• A-D-glucopyranoside
• N-[(2R,3R,4R,5S,6R)-2,4,5-Tris(phenylmethoxy)-6-(phenylmethoxymethyl)oxan-3-yl]acetamide
• N-((2R,3R,4R,5S,6R)-2,4,5-Tris(benzyloxy)-6-((benzyloxy)methyl)tetrahydro-2H-pyran-3-yl)acetamide
• Benzyl 2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-b-D-glucopyranoside

• Inchi： 1S/C36H39NO6/c1-27(38)37-33-35(41-24-30-18-10-4-11-19-30)34(40-23-29-16-8-3-9-17-29)32(26-39-22-28-14-6-2-7-15-28)43-36(33)42-25-31-20-12-5-13-21-31/h2-21,32-36H,22-26H2,1H3,(H,37,38)/t32-,33-,34-,35-,36-/m1/s1
• InChI Key： XYWAVJMRMSMGKO-JZPVOVDPSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1)NC(C)=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 581.27773796g/mol
• Monoisotopic Mass: 581.27773796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 43
• Rotatable Bond Count: 14
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 75.2Ų

Experimental Properties

• Solubility: Chloroform

Benzyl 2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-b-D-glucopyranoside Security Information

• Storage Condition：Refrigerator

Additional information on Benzyl 2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-b-D-glucopyranoside

Introduction to Benzyl 2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-b-D-glucopyranoside (CAS No: 4171-69-1)

Benzyl 2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-b-D-glucopyranoside, also known by its CAS registry number CAS No: 4171-69-1, is a highly specialized compound with significant applications in the fields of organic chemistry and pharmaceutical research. This compound is a derivative of a deoxyglucose moiety with multiple benzyl protecting groups and an acetamido substitution at the anomeric position. Its structure and properties make it a valuable tool in the synthesis of complex carbohydrates and their derivatives.

The molecule consists of a b-D-glucopyranoside backbone, which is a six-membered ring structure characteristic of glucose derivatives. The substitution pattern includes an acetamido group at position 2 and benzyl protecting groups at positions 3, 4, and 6. These protecting groups are strategically placed to facilitate controlled deprotection during synthesis, enabling the construction of more complex carbohydrate structures. The presence of these groups also imparts unique chemical properties that are exploited in various synthetic strategies.

Recent studies have highlighted the importance of such compounds in the development of glycosidic drugs and bioactive molecules. For instance, researchers have utilized Benzyl 2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-b-D-glucopyranoside as a key intermediate in the synthesis of glycosidase inhibitors and other enzyme-targeting agents. These applications underscore the compound's role in advancing therapeutic interventions against diseases such as cancer and infectious disorders.

The synthesis of this compound involves multi-step procedures that emphasize precision and control over stereochemistry. Modern methodologies often employ catalytic asymmetric synthesis to ensure high enantioselectivity, which is critical for generating biologically active compounds. Additionally, advancements in protecting group chemistry have improved the efficiency of constructing such complex molecules.

In terms of applications, Benzyl 2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-b-D-glucopyranoside serves as a versatile building block for the assembly of oligosaccharides and polysaccharides with defined structures. These larger carbohydrate assemblies are essential for studying glycan function in biological systems and for developing vaccines and immunotherapies.

Moreover, this compound has found utility in the field of analytical chemistry as a reference standard for determining the purity and identity of related carbohydrates using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.

In conclusion, Benzyl 2-Acetamido-3,4,6-tri-O-benzyl-2-deoxy-b-D-glucopyranoside (CAS No: 4171-69-1) is a pivotal compound in contemporary glycochemistry research. Its unique structure and functional groups make it indispensable for advancing carbohydrate-based drug discovery and development.